Cas no 1805285-04-4 (3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805285-04-4
• MF: C₉H₃Cl₂F₆NO₂
• MW: 342.022041559219
• CID: 4812264
• Update Time: 2025-10-29

3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C9H3Cl2F6NO2/c10-2-3-1-4(6(11)19)7(20-9(15,16)17)18-5(3)8(12,13)14/h1H,2H2
• InChI Key： GXILXPNACGSKAR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)Cl)=C(N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride

Professional Introduction to 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl Chloride (CAS No. 1805285-04-4)

3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805285-04-4, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of multiple fluorinated groups and a reactive chloroformyl moiety, make it a valuable building block for the development of novel therapeutic agents.

The< strong>nomenclature of this compound provides a detailed insight into its chemical structure. The term "pyridine" indicates the presence of a six-membered heterocyclic ring containing nitrogen, while the substituents "chloromethyl," "trifluoromethoxy," and "trifluoromethyl" describe the functional groups attached to the ring. Specifically, the "chloromethyl" group introduces a reactive aldehyde-like functionality, which is highly susceptible to nucleophilic addition reactions. The "trifluoromethoxy" and "trifluoromethyl" groups, on the other hand, enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in fluorinated pyridines due to their favorable pharmacokinetic properties and improved bioavailability. The< strong>fluorine atoms in this compound not only contribute to its stability but also influence its electronic properties, which can be leveraged to modulate receptor binding affinity and metabolic clearance. This has led to extensive research into fluorinated pyridines as pharmacophores in drug discovery.

One of the most compelling applications of 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride is in the synthesis of heterocyclic compounds that exhibit potent biological activity. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting various enzymes and receptors involved in metabolic disorders and inflammatory diseases. The< strong>chloroformyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents and tailor the compound's properties for specific biological targets.

The< strong>synthetic utility of this compound has been demonstrated in multiple studies published in leading chemical journals. Researchers have employed it in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex pyridine derivatives with enhanced binding affinity to biological targets. These reactions often require precise control over reaction conditions to ensure high yields and purity, highlighting the importance of using high-quality starting materials like 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride.

In addition to its role in drug discovery, this compound has also been explored in agrochemical research. Fluorinated pyridines are known for their ability to enhance the efficacy and selectivity of pesticides and herbicides. The< strong>structural features of 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride make it an ideal candidate for designing novel agrochemicals that target specific enzymatic pathways in pests while minimizing environmental impact.

The< strong>fluorine atoms present in this compound contribute to its stability under various reaction conditions, making it a reliable reagent for multi-step synthetic routes. This stability is particularly important when dealing with sensitive biological systems or when attempting to achieve high yields in complex synthetic transformations. Furthermore, the< strong>chloroformyl group provides a convenient entry point for introducing additional functional groups, allowing chemists to fine-tune the properties of their target molecules.

In conclusion, 3-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805285-04-4) is a versatile and highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features, including multiple fluorinated groups and a reactive chloroformyl moiety, make it an excellent candidate for synthesizing biologically active molecules with improved pharmacokinetic properties. The growing body of research on fluorinated pyridines underscores their importance as pharmacophores in drug discovery and highlights the potential of this compound as a key building block for future therapeutic agents.